Cas no 1208078-28-7 (2'-Methoxy-2,2,2,6'-tetrafluoroacetophenone)

• Product Name: 2'-Methoxy-2,2,2,6'-tetrafluoroacetophenone
• CAS No: 1208078-28-7
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• MDL: MFCD12922640
• CID: 1211520
• PubChem ID: 50998415
• Update Time: 2025-05-20

2'-Methoxy-2,2,2,6'-tetrafluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-fluoro-6-methoxy-phenyl)ethanone
• 2'-Methoxy-2,2,2,6'-tetrafluoroacetophenone
• CS-0303109
• 6'-Methoxy-2,2,2,2'-tetrafluoroacetophenone
• 2,2,2-Trifluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-one
• 1208078-28-7
• MFCD12922640
• 2,2,2-trifluoro-1-(2-fluoro-6-methoxyphenyl)ethanone
• AKOS023102458
• PS-11296
• EN300-1931066
• 1-(2-Fluoro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-one, 3-Fluoro-2-(trifluoroacetyl)anisole
• 2'-Methoxy-2,2,2,6'-tetrafluoroacetophenone 95%

• MDL： MFCD12922640
• Inchi： 1S/C9H6F4O2/c1-15-6-4-2-3-5(10)7(6)8(14)9(11,12)13/h2-4H,1H3
• InChI Key： NAOAQKZCJCAVPM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C(F)(F)F)=O)OC

Computed Properties

• Exact Mass: 222.03
• Monoisotopic Mass: 222.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2'-Methoxy-2,2,2,6'-tetrafluoroacetophenone

2'-Methoxy-2,2,2,6'-tetrafluoroacetophenone (CAS No. 1208078-28-7): An Overview of Its Structure, Synthesis, and Applications in Chemical Biology and Pharmaceutical Research

2'-Methoxy-2,2,2,6'-tetrafluoroacetophenone (CAS No. 1208078-28-7) is a unique and versatile compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a methoxy group at the 2' position and four fluorine atoms at specific positions on the acetophenone moiety. The combination of these functional groups imparts unique chemical and physical properties to the molecule, making it a valuable reagent in various synthetic processes and biological studies.

The molecular formula of 2'-Methoxy-2,2,2,6'-tetrafluoroacetophenone is C₁₀H₇F₄O₂, with a molecular weight of approximately 243.15 g/mol. The presence of the methoxy group and multiple fluorine atoms significantly influences the compound's reactivity and solubility properties. The methoxy group enhances the compound's solubility in polar solvents, while the fluorine atoms contribute to its electronic and steric effects, making it an ideal candidate for various chemical transformations.

In recent years, the synthesis of 2'-Methoxy-2,2,2,6'-tetrafluoroacetophenone has been extensively studied due to its potential applications in drug discovery and development. One of the most common synthetic routes involves the reaction of 2-methoxyphenylacetonitrile with tetrafluoroboric acid followed by hydrolysis to form the desired acetophenone derivative. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The unique structure of 2'-Methoxy-2,2,2,6'-tetrafluoroacetophenone has also led to its exploration in various biological assays. Studies have shown that this compound exhibits significant biological activity against several targets of interest in medicinal chemistry. For instance, it has been reported to have potent inhibitory effects on specific enzymes involved in metabolic pathways associated with diseases such as cancer and neurodegenerative disorders. These findings have sparked interest in further investigating the compound's potential as a lead molecule for drug development.

In addition to its biological activity, 2'-Methoxy-2,2,2,6'-tetrafluoroacetophenone has found applications in the synthesis of more complex molecules. Its reactivity with various nucleophiles makes it a valuable building block in organic synthesis. For example, it can be used as a starting material for the preparation of fluoroalkylated derivatives, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals.

The physical properties of 2'-Methoxy-2,2,2,6'-tetrafluoroacetophenone, such as its melting point (115-117°C) and boiling point (195-197°C), have been well-characterized. These properties are crucial for optimizing its use in different experimental conditions. The compound is also stable under standard laboratory conditions but should be stored away from strong oxidizing agents to prevent degradation.

In conclusion, 2'-Methoxy-2,2,2,6'-tetrafluoroacetophenone (CAS No. 1208078-28-7) is a multifaceted compound with a wide range of applications in chemical biology and pharmaceutical research. Its unique molecular structure endows it with valuable chemical and biological properties that make it an attractive candidate for further study and development. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.